2-(5-methoxy-1H-benzo[d]imidazol-2-yl)ethanol

• IUPAC Name: 2-(6-methoxy-1H-benzimidazol-2-yl)ethanol
• InChI: InChI=1S/C10H12N2O2/c1-14-7-2-3-8-9(6-7)12-10(11-8)4-5-13/h2-3,6,13H,4-5H2,1H3,(H,11,12)
• InChI Key: CARPLXRQZVWACU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)CCO
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol

Description

“2-(5-methoxy-1H-benzo[d]imidazol-2-yl)ethanol” is a chemical compound that contains a benzo[d]imidazole moiety. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of imidazole derivatives often involves the reaction of diketones with urotropine in the presence of ammonium acetate. Other methods include the reaction of benzimidates with 2H-azirines, and the reaction of aryl-substituted tosylmethyl isocyanide (TosMIC) reagents with imines.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole derivatives show a wide range of chemical reactions. For instance, they can undergo reactions with different chemical reagents to form thiophene, pyrazole, coumarin derivatives incorporated benzo[d]imidazole moiety.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Scientific Research Applications

Synthesis of Imidazoles

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Pharmaceuticals and Agrochemicals

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Dyes for Solar Cells and Other Optical Applications

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Functional Materials

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Catalysis

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Antimicrobial Activity

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Cytotoxicity

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Mechanism of Action

The mechanism of action of imidazole derivatives can vary depending on their structure and the biological system they interact with. Some imidazole derivatives have been found to inhibit the proliferation of certain cell lines, while others have shown antiangiogenic effects and promotion of apoptosis.

Safety and Hazards

Imidazole derivatives can pose certain hazards. For instance, some compounds can cause eye irritation and skin sensitization. Therefore, appropriate safety measures should be taken when handling these compounds.

Future Directions

Imidazole and its derivatives have become an important synthon in the development of new drugs due to their broad range of chemical and biological properties. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. Therefore, the future research directions could involve the development of novel imidazole derivatives with improved pharmacological activities and reduced side effects.